N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H20ClN3O
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-[1-(4-chlorophenyl)ethyl]-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H20ClN3O/c1-17(18-12-14-20(25)15-13-18)27-24(29)22-16-26-28(21-10-6-3-7-11-21)23(22)19-8-4-2-5-9-19/h2-17H,1H3,(H,27,29)
• InChI Key: GOPXJAPMZFTYGJ-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)Cl)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as CPP or CPP-115, is a compound that has gained significant attention in the scientific research community due to its potential applications in the treatment of various neurological disorders. CPP is a potent inhibitor of the enzyme GABA aminotransferase, which plays a crucial role in the regulation of the neurotransmitter gamma-aminobutyric acid (GABA).

Mechanism of Action

The primary mechanism of action of N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide is the inhibition of GABA aminotransferase, which leads to an increase in the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of neuronal excitability and is involved in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects:
The increase in GABA levels in the brain due to the inhibition of GABA aminotransferase by N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects. These include anticonvulsant, anxiolytic, anti-addictive, and cognitive enhancing effects. N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been shown to have neuroprotective effects and to enhance neuroplasticity.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments include its potency and selectivity as a GABA aminotransferase inhibitor, its ability to increase GABA levels in the brain, and its potential applications in the treatment of various neurological disorders. The limitations of using N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments include its hydrophobicity, which can make it difficult to dissolve in aqueous solutions, and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide. These include the development of more potent and selective GABA aminotransferase inhibitors, the investigation of the long-term effects of N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide on the brain, and the exploration of its potential applications in the treatment of other neurological disorders such as depression and bipolar disorder. Further research is also needed to determine the optimal dosage and administration of N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide for therapeutic use.

Synthesis Methods

The synthesis of N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the reaction of 4-chlorophenethylamine with 1,5-diphenylpyrazole-4-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The resulting product is then treated with hydrochloric acid to obtain N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide in its hydrochloride salt form.

Scientific Research Applications

N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in the treatment of various neurological disorders such as epilepsy, addiction, and anxiety. The inhibition of GABA aminotransferase by N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide leads to an increase in the levels of GABA in the brain, which has been shown to have anticonvulsant, anxiolytic, and anti-addictive effects. N-[1-(4-chlorophenyl)ethyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has also been studied for its potential use as a cognitive enhancer and in the treatment of schizophrenia.